(S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline 2,3-bis(benzoyloxy)succinate

Specification

• Molecular Formula: C34H28BrCl2NO8
• Molecular Weight: 729.4 g/mol
• IUPAC Name: 4-(3-bromophenyl)-6,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinoline;2,3-dibenzoyloxybutanedioic acid
• Standard InChI: InChI=1S/C18H14O8.C16H14BrCl2N/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;1-20-8-14(10-3-2-4-11(17)5-10)13-6-12(18)7-16(19)15(13)9-20/h1-10,13-14H,(H,19,20)(H,21,22);2-7,14H,8-9H2,1H3
• Standard InChI Key: JIIPEQIGUADDNR-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2=C(C1)C(=CC(=C2)Cl)Cl)C3=CC(=CC=C3)Br.C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O

Introduction

(S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline 2,3-bis(benzoyloxy)succinate is a complex organic compound that belongs to the family of tetrahydroisoquinolines. These compounds are widely studied for their potential pharmacological applications due to their structural diversity and biological activity. This article explores its chemical structure, properties, synthesis, and potential applications.

Synthesis

The synthesis of (S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline involves multiple steps:

• Starting Materials: The process typically begins with commercially available precursors such as bromobenzene derivatives and dichlorinated aromatic compounds.

• Key Reactions:

  • Friedel–Crafts Acylation: Used to introduce the bromophenyl group.

  • Chlorination: Selective chlorination at specific positions on the isoquinoline ring.

  • Asymmetric Synthesis: Ensures the formation of the (S)-enantiomer using chiral catalysts or reagents.

• Final Step: Coupling with benzoyloxy succinate groups through esterification reactions to yield the bis(benzoyloxy) derivative.

Biological Activity

(S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline derivatives are of interest for their potential pharmacological properties:

• Receptor Modulation: Isoquinolines are known to interact with various receptors in the central nervous system.

• Anticancer Potential: The bromophenyl group may enhance cytotoxicity against cancer cells.

• Anti-inflammatory Effects: Chlorinated isoquinolines have shown promise in reducing inflammation in preclinical studies.

Further studies are required to validate these activities for this specific compound.

Applications

This compound is primarily studied for its potential applications in medicinal chemistry:

• Drug Design: Serves as a scaffold for developing drugs targeting neurological and inflammatory disorders.

• Synthetic Intermediate: Used in the synthesis of more complex molecules with therapeutic potential.

Challenges and Future Directions

While promising, challenges include:

• Limited water solubility affecting bioavailability.

• Complex synthesis requiring precise control of stereochemistry.

Future research could focus on improving solubility through prodrug strategies or exploring alternative synthetic routes to simplify production.